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Compound of Interest

Compound Name: Methyltin trichloride

Cat. No.: B043309

An In-depth Technical Guide to Methyltin Trichloride

This technical guide provides a comprehensive overview of methyltin trichloride (CH3zSnCls),
a significant organotin compound. The information is intended for researchers, scientists, and
professionals in drug development and materials science, focusing on its chemical structure,
physicochemical properties, synthesis, analytical methods, and toxicological profile.

Chemical Structure and Identification

Methyltin trichloride, also known as trichloromethylstannane, is an organometallic compound
with the chemical formula CHsSnCls. The central tin (Sn) atom is bonded to one methyl group
and three chlorine atoms, resulting in a tetrahedral geometry.

CAS Number: 993-16-8[1][2][3][4][5]
Molecular Formula: CHsClsSn[1][2][3][5]

Below is a diagram representing the chemical structure of methyltin trichloride.
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Chemical Structure of Methyltin Trichloride
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Click to download full resolution via product page

Caption: Ball-and-stick model of methyltin trichloride.

Physicochemical and Spectroscopic Data

Methyltin trichloride is a white crystalline solid at room temperature.[5] It is soluble in organic
solvents such as chloroform and methanol.[5] A summary of its key physical and spectroscopic
properties is presented below.

Property Value Reference

Molecular Weight 240.10 g/mol [1]

Melting Point 48-51 °C [6]

Boiling Point 171 °C [6]
Characteristic band at 548

Raman Spectroscopy [7]
cm~?!

CAS Number 993-16-8 [1121131141[5]

Note: Detailed, publicly available crystal structure data and assigned NMR chemical shifts for
methyltin trichloride are limited.

Experimental Protocols
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Synthesis of Methyltin Trichloride

Several methods for the industrial synthesis of methyltin trichloride have been documented. A
common approach involves the direct reaction of methyl chloride with tin or stannous chloride
in the presence of a catalyst.

Example Protocol 1: Catalytic reaction with Stannous Chloride[8]
o Apparatus: A reaction vessel equipped with a stirrer, gas inlet, and distillation setup.
e Reactants:
o Anhydrous stannous chloride (SnClz)
o Tetrabutylphosphonium chloride (catalyst)
o Methyl chloride (CHsCI)
e Procedure:

1. Mix 2.0 moles of anhydrous stannous chloride with 1.0 mole of tetrabutylphosphonium
chloride in the reaction vessel.

2. Heat the mixture to 170°C under vacuum to remove any traces of moisture.
3. Introduce dry nitrogen to the vessel to break the vacuum.

4. While stirring, bubble methyl chloride gas through the mixture at a temperature of 160-
170°C. The rate of addition should match the rate of reaction.

5. Continue the reaction for approximately 18 hours, by which time the reaction rate will have

significantly decreased.

6. Apply a vacuum and distill the methyltin trichloride from the reaction mixture by heating
to 170°C at 2.0 mm Hg.

Example Protocol 2: Synthesis using a Pentavalent Organophosphorous Dihalide Catalyst[9]
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o Apparatus: A 1000 ml three-neck flask fitted with a methyl chloride inlet tube, a high-speed
agitator, a reflux condenser, and a thermometer. The flask is placed in an electric heating
mantle.

e Reactants:

[e]

273.2 g (1 mol) of tributylphosphorous dichloride (catalyst)

o

118.7 g (1 mol) of tin chips

[¢]

189.6 g (1 mol) of stannous chloride

[¢]

Methyl chloride (CHsClI)

e Procedure:
1. Charge the flask with tributylphosphorous dichloride, tin chips, and stannous chloride.
2. Heat the contents of the flask to 185°-190°C.
3. Introduce methyl chloride gas into the reaction mixture.

4. Continue the addition of methyl chloride until the solids have dissolved and no more gas is
being consumed. The reaction duration is approximately 2 hours and 27 minutes.

5. The resulting product is a mixture of dimethyltin dichloride and methyltin trichloride.

Analytical Methods for Quantification

The determination of methyltin trichloride, particularly in environmental and occupational
settings, requires sensitive analytical techniques. NIOSH Method 5526 provides a detailed
protocol for air monitoring.

NIOSH Method 5526: Methyltin Chlorides in Air[10]
e Sampling:

o Draw a known volume of air (15 to 75 L) through an OVS-2 tube (containing a glass fiber
filter and XAD-2 sorbent) at a flow rate of 0.25 to 1 L/min.
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o Ship the assembled sampler cold. Samples are stable for 14 days at 4°C.

e Sample Preparation:

[e]

Transfer the glass fiber filter and the main resin bed to a 10 mL sample vial.
o Transfer the backup resin bed to a separate 10 mL vial.

o Add 2 mL of 0.17 mol/L acetic acid in acetonitrile to each vial to desorb the methyltin
chlorides.

o Agitate the vials on a mechanical shaker for 30 minutes.

o To each vial, add 2 mL of a pH 4 buffer and 1 mL of a derivatizing solution (10 g/L sodium
tetraethylborate in diethyl ether).

o Shake the vials for an additional 15 minutes.

e Analysis:

o

Technique: Gas Chromatography with a Flame Photometric Detector (GC-FPD) using a
tin-specific filter.

o Column: 30 m x 0.53 mm ID, 1.5 pm film, (5% phenyl)-methylpolysiloxane fused silica
capillary column.

o Carrier Gas: Helium at 6 mL/min.
o Temperatures:

= |njector: Cool on-column

= Detector: 250°C

= Column: 50°C for 3 min, then ramp at 12°C/min to 200°C and hold for 1 min.
o Injection Volume: 1 pL.

o Calibration:
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o Prepare a calibration stock solution containing accurately weighed amounts of methyltin
trichloride, dimethyltin dichloride, and trimethyltin chloride in 0.17 mol/L acetic acid in

acetonitrile.
o Prepare working standards by serial dilution of the derivatized stock solution with hexane.

o Construct a calibration curve by plotting peak areas against the mass of tin for each
methyltin chloride.

Analytical Workflow for Methyltin Trichloride in Air (NIOSH 5526)
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Caption: Workflow for the analysis of methyltin trichloride in air samples.

Toxicological and Environmental Considerations
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Organotin compounds, including methyltin trichloride, are known for their toxicity.

Toxicology Summary:

Endpoint Value Species Reference

LDso (Oral) 1370 mg/kg Rat [11]

Methyltin trichloride is corrosive and can cause severe skin and eye burns.[11] Inhalation
may lead to chemical burns in the respiratory tract.[11]

Environmental Fate:

The environmental behavior of methyltin compounds is influenced by both biotic and abiotic
processes. In landfill environments, monomethyltin trichloride has been observed to promote
the methylation of inorganic tin.[12][13] Conversely, demethylation processes can also occur.
[12][13] Photolytic degradation of methyltin compounds has been noted as a potential
environmental fate pathway. The presence of methyltins in the environment can result from
their use as stabilizers in PVC plastics and from the natural methylation of inorganic tin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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